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Compound of Interest

Compound Name: Eberconazole

Cat. No.: B148830

For laboratory professionals engaged in the vital work of drug development, ensuring a safe
handling environment for chemical compounds is paramount. This guide provides essential
safety and logistical information for the handling of Eberconazole, a topical antifungal agent.
Adherence to these procedures is critical for minimizing exposure risks and ensuring
operational integrity.

Personal Protective Equipment (PPE) protocol for
Eberconazole

When handling Eberconazole, particularly in its powdered form, a comprehensive approach to
personal protection is necessary to prevent skin and eye contact, inhalation, and ingestion. The
following personal protective equipment is mandatory:

o Eye and Face Protection: Tightly fitting safety goggles with side-shields that conform to EN
166 (EU) or NIOSH (US) standards are required to protect against dust particles and
splashes.[1][2]

o Skin Protection: Impervious clothing, including a lab coat or gown, should be worn to prevent
skin contact.[1][2][3] Chemical-impermeable gloves (e.qg., nitrile rubber) that satisfy EU
Directive 89/686/EEC and the standard EN 374 must be worn and inspected before use.

» Respiratory Protection: In situations where dust formation is likely or if exposure limits are
exceeded, a full-face respirator or a NIOSH-approved N100 or CEN-approved FFP3
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particulate respirator should be used. This is especially critical in poorly ventilated areas.

Eberconazole: Physical and Chemical Properties

A summary of the key quantitative data for Eberconazole is provided in the table below for

easy reference.

Property Value

Molecular Formula C1sH14Cl2N2 (Eberconazole)

CisH15CI2N30s (Eberconazole Nitrate)

Molecular Weight 329.2 g/mol (Eberconazole)

392.24 g/mol (Eberconazole Nitrate)

CAS Number 128326-82-9 (Eberconazole)

130104-32-4 (Eberconazole Nitrate)

Recommended: 4°C, sealed and away from
Storage Temperature direct sunlight and ignition sources. Can be
shipped at room temperature for < 2 weeks.

Experimental Workflow for Safe Handling of
Eberconazole

The following diagram outlines the standard operating procedure for the safe handling of
Eberconazole from receipt to disposal. Adherence to this workflow is crucial for maintaining a
safe laboratory environment.
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Receiving & Storage
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Safe handling workflow for Eberconazole.
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Operational Plans

Handling:

Always handle Eberconazole in a well-ventilated area, preferably within a laboratory fume
hood, to minimize inhalation exposure.

Avoid the formation of dust and aerosols.

Take precautionary measures against static discharge.

Do not eat, drink, or smoke in areas where Eberconazole is handled or stored.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.
o Keep away from incompatible materials such as strong oxidizing agents.
Emergency Procedures:

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

¢ In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with soap and plenty of water.

¢ If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

¢ Ifingested: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste materials contaminated with Eberconazole, including empty containers, should be
treated as hazardous waste.
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» Solid Waste: Collect solid waste in a sealed, properly labeled container.
e Liquid Waste: Absorb liquid spills with an inert material and place in a sealed container.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
ensuring compliance with all federal, state, and local regulations. Incineration in a facility
equipped with an afterburner and scrubber may be a suitable disposal method. Do not allow
the chemical to enter drains or watercourses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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